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Compound of Interest

Compound Name: Lignoceric acid-d4-2

Cat. No.: B12408793

Technical Guide: Lignhoceric Acid-d4-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and quality
control methodologies for Lignoceric acid-d4-2, a deuterated derivative of lignoceric acid. This
isotopically labeled compound serves as an internal standard for quantitative analysis by
Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or
Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Certificate of Analysis Data

The following tables summarize the typical quantitative data found in a Certificate of Analysis
for Lignoceric acid-d4-2.

Table 1: Physical and Chemical Properties
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Parameter

Specification

Chemical Name

Tetracosanoic acid-d4-2

Synonyms

Lignoceric acid-d4-2

CAS Number

1219794-61-2[2]

Molecular Formula

C24H44D402[2][3]

Molecular Weight 372.66 g/mol [3]
Appearance White to off-white solid[4]
Purity 295%(2]
Recommended storage at -20°C.[5] For stock
Storage solutions, storage at -80°C for up to 6 months is

advised.[1]

Table 2: Analytical Data

Analytical Test Method Result
) Gas Chromatography-Mass Conforms to specification
Purity by GC-MS
Spectrometry (295%)
Isotopic Enrichment Mass Spectrometry >99% Deuterium
Identity Proton NMR Conforms to structure
Soluble in Chloroform (~2
Solubility Visual mg/ml) and THF (~5 mg/ml)[5]

[6]

Experimental Protocols

Detailed methodologies for the key experiments cited in the analysis of Lignoceric acid-d4-2

are provided below.
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Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To determine the purity of Lignoceric acid-d4-2 by separating it from any volatile

impurities.
Instrumentation:

o Gas Chromatograph (e.g., Agilent 6890) coupled with a Mass Selective Detector (e.g.,
Agilent 5973)[7]

Procedure:

e Sample Preparation: A stock solution of Lighoceric acid-d4-2 is prepared by dissolving it in
a suitable organic solvent, such as chloroform, which is then purged with an inert gas.[5]

» Derivatization: For GC analysis of fatty acids, a derivatization step is typically performed to
increase volatility. A common method is the formation of fatty acid methyl esters (FAMES) by
reacting the sample with a methylating agent like BF3-methanol.

e GC Conditions:

o Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 pm film
thickness).

o Injector Temperature: 250°C.

o Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, then ramp to
300°C at a rate of 10°C/minute, and hold for 10 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 ml/min.
e MS Conditions:
o lon Source: Electron lonization (El) at 70 eV.

o Scan Range: m/z 50-500.
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» Data Analysis: The purity is calculated based on the area percentage of the principal peak in
the total ion chromatogram.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Objective: To confirm the chemical structure of Lignoceric acid-d4-2.
Instrumentation:

 NMR Spectrometer (e.g., Bruker 400 MHz)

Procedure:

o Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g.,
CDCI3).

¢ Acquisition: Acquire a *H NMR spectrum.

o Data Analysis: The resulting spectrum is analyzed for chemical shifts, integration, and
coupling patterns to confirm the presence of the characteristic protons in the molecule and
the absence of signals that would correspond to the deuterated positions.

Visualizations
Workflow for Certificate of Analysis Generation
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Workflow for generating a Certificate of Analysis.

Signaling Pathway: Fatty Acid Metabolism Tracer
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Tracing the metabolic fate of Lignoceric acid-d4-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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